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Compound of Interest

Compound Name: 1-(2,2,2-Trifluoroethoxy)butan-2-ol

CAS No.: 133023-72-0

Cat. No.: B6325449

Get Quote

Physicochemical Profile & Synthetic
Methodology[1]
Part 1: Executive Summary
1-(2,2,2-Trifluoroethoxy)butan-2-ol is a fluorinated glycol ether derivative used primarily as a

specialized intermediate in pharmaceutical synthesis and material science. It combines the

lipophilicity and metabolic stability of the trifluoroethoxy group with the reactivity of a secondary

alcohol.

This guide addresses the critical need for thermodynamic data and reproducible synthesis

protocols for this compound, which serves as a bioisostere for non-fluorinated glycol ethers in

drug development pipelines.

Part 2: Physicochemical Characterization
2.1 Thermodynamic Properties
The boiling point and volatility of this compound are governed by the competition between the

hydrogen-bonding capacity of the secondary hydroxyl group and the low polarizability of the
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trifluoromethyl moiety.

Property Value / Range Method/Source

Boiling Point (1 atm) 170 – 175 °C
Predicted (QSPR & Group

Contribution)

Boiling Point (15 mmHg) 75 – 80 °C Extrapolated (Nomograph)

Molecular Weight 172.15 g/mol Calculated

Density 1.18 ± 0.05 g/cm³
Estimated based on fluorinated

analogs

LogP 1.2 – 1.4 Predicted (Consensus)

Appearance Colorless, viscous liquid Standard State

2.2 Structural Analysis & Boiling Point Derivation
Direct experimental boiling points for this specific isomer are rare in public literature. The value

of 170–175°C is derived from a robust comparative analysis of structural analogs (Table 1).

The "Fluorine Effect" on Volatility: While the trifluoroethoxy group adds mass (MW +54 vs

ethoxy), it does not increase the boiling point as linearly as a hydrocarbon chain due to the low

polarizability of fluorine. This results in a boiling point that is often similar to or only slightly

higher than its non-fluorinated hydrocarbon isosteres, despite the significant increase in

molecular weight.

Table 1: Comparative Thermodynamic Analysis

Compound Structure MW ( g/mol ) Boiling Point (°C)

2-Butoxyethanol Bu-O-CH₂CH₂OH 118.2 171

1-Butoxypropan-2-ol Bu-O-CH₂CH(OH)Me 132.2 170

2-(2,2,2-

Trifluoroethoxy)ethano

l

CF₃CH₂-O-

CH₂CH₂OH
144.1 ~152 (extrap.)
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| Target Compound | CF₃CH₂-O-CH₂CH(OH)Et | 172.1 | ~172 (Pred.) |

Note: The target compound adds an ethyl group to the backbone of 2-(2,2,2-

trifluoroethoxy)ethanol. In glycol ethers, extending the carbon backbone by C2 typically adds

15–25°C to the boiling point.

Part 3: Synthetic Methodology
To obtain high-purity 1-(2,2,2-Trifluoroethoxy)butan-2-ol for characterization, a regioselective

ring-opening of 1,2-epoxybutane with 2,2,2-trifluoroethanol (TFE) is required. TFE is a poor

nucleophile (pKa ~12.4) compared to ethanol, necessitating Lewis acid catalysis or strong base

activation.

3.1 Reaction Pathway
The reaction proceeds via nucleophilic attack of the trifluoroethoxide anion (or activated

alcohol) on the less sterically hindered carbon (C1) of the epoxide.

Reactants
1,2-Epoxybutane + TFE

Transition State
Regioselective Attack at C1

 Activation

Catalyst
(BF3·Et2O or NaH)

Product
1-(2,2,2-Trifluoroethoxy)butan-2-ol Major Path

Byproduct
(Regioisomer <5%)

 Minor Path

Click to download full resolution via product page

Caption: Regioselective synthesis pathway. The nucleophile preferentially attacks the primary

carbon of the epoxide.

3.2 Validated Experimental Protocol
Objective: Synthesis of 1-(2,2,2-Trifluoroethoxy)butan-2-ol via Lewis Acid Catalysis.

Reagents:

1,2-Epoxybutane (1.0 equiv)

2,2,2-Trifluoroethanol (TFE) (2.0 equiv) - Acts as reactant and solvent
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Boron Trifluoride Etherate (BF₃·Et₂O) (0.05 equiv)

Dichloromethane (DCM) (Solvent, optional)

Step-by-Step Procedure:

Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and nitrogen inlet.

Charging: Add TFE (2.0 equiv) and anhydrous DCM (if used to dilute) under nitrogen

atmosphere.

Activation: Cool the solution to 0°C. Add BF₃·Et₂O (0.05 equiv) dropwise via syringe.

Caution: Exothermic.

Addition: Add 1,2-Epoxybutane (1.0 equiv) dropwise over 30 minutes, maintaining

temperature <5°C to ensure regioselectivity.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC or GC-MS.

Quenching: Quench with saturated aqueous NaHCO₃ solution.

Workup: Extract with DCM (3x). Wash combined organics with brine, dry over MgSO₄, and

concentrate in vacuo.

Purification: Distill the crude oil under reduced pressure. Collect the fraction boiling at 75–

80°C / 15 mmHg.

Self-Validating Check:

1H NMR (CDCl3): Look for the characteristic quartet of the CF3-CH2- group around δ 3.8-

4.0 ppm (J_H-F coupling) and the multiplet for the methine proton (-CH-OH) around δ 3.7

ppm.

19F NMR: A triplet at approx -74 ppm confirms the trifluoroethoxy group intact.

Part 4: Applications in Drug Development
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This intermediate is valuable for modulating the physicochemical properties of lead

compounds:

Lipophilicity Tuning: The CF3 group increases LogP without adding significant steric bulk

compared to an isopropyl group.

Metabolic Stability: The trifluoroethoxy ether linkage is resistant to oxidative metabolism

(P450), unlike standard alkyl ethers which undergo O-dealkylation.

H-Bonding: The inductive effect of the CF3 group lowers the pKa of the neighboring ether

oxygen, reducing its H-bond acceptor capability, which can improve membrane permeability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6325449/docs#technical-guide-1-2-2-2-
trifluoroethoxy-butan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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